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Compound of Interest

Compound Name: 123C4

Cat. No.: B8107674

Disclaimer: Specific disposal procedures and a formal Safety Data Sheet (SDS) for the
research compound designated as "123C4," an EphA4 agonist, are not publicly available.[1][2]
[3][4] This is common for novel or non-commercial research chemicals. Therefore, this
document provides a comprehensive, step-by-step disposal procedure based on general best
practices for handling potentially hazardous, biologically active research compounds like
peptide mimetics.[5] Researchers must always consult their institution's Environmental Health
and Safety (EHS) department for specific guidance and to ensure compliance with local, state,
and federal regulations.

Immediate Safety and Handling Principles

Before initiating any disposal protocol, it is crucial to handle compound 123C4 with the
assumption that it is a potentially hazardous and biologically active substance. The
toxicological properties of many research-grade peptides and their mimetics are not fully
characterized.

Personal Protective Equipment (PPE): At a minimum, standard laboratory PPE, including a lab
coat, chemical safety glasses, and nitrile gloves, should be worn at all times when handling
123C4 in either solid (lyophilized powder) or solution form.

Ventilation: All handling of the solid compound should be performed in a certified chemical
fume hood to prevent inhalation of fine particulates.
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Spill Management: In the event of a spill, the area should be secured. For solid spills, gently

cover with absorbent material to avoid creating dust and then carefully collect the material into

a designated hazardous waste container. For liquid spills, absorb with an inert material (e.qg.,

vermiculite or sand), and collect the absorbed material into a sealed hazardous waste

container. The spill area should then be decontaminated.

Waste Categorization and Segregation

Proper segregation of chemical waste at the point of generation is critical to ensure safety and

proper disposal. Mixing of incompatible waste streams can lead to dangerous chemical

reactions. All waste contaminated with 123C4 must be treated as hazardous chemical waste.

Waste Type

Description

Recommended Container

Solid 123C4 Waste

Unused or expired pure
compound, contaminated
weighing papers, and spill

cleanup materials.

Clearly labeled, sealed, high-
density polyethylene (HDPE)
container.

Liquid 123C4 Waste

Solutions containing 123C4,
including stock solutions,
experimental buffers, and

solvent rinsates.

Clearly labeled, sealed, and
compatible liquid waste
container (e.g., HDPE or glass
carboy). Segregate based on
solvent (halogenated vs. non-

halogenated).

Contaminated Labware

Pipette tips, centrifuge tubes,
vials, gloves, and other
disposable materials that have

come into contact with 123C4.

Lined, rigid, puncture-resistant
container clearly marked as
"Hazardous Waste" and listing

123C4 as a contaminant.

"Empty" Containers

The original vial or any
container that held the pure
123C4 compound.

These are not considered
empty until triple-rinsed. The
rinsate must be collected as
hazardous liquid waste. After
triple-rinsing, the container can
be disposed of as regular lab
glass or plastic, with the label

defaced.
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Step-by-Step Disposal Protocol

This protocol outlines the standard procedure for the collection and disposal of waste
generated from research activities involving 123C4.

Step 1: Waste Identification and Labeling
o Immediately upon generating waste, it must be placed in an appropriate container.

o Label the waste container with a "Hazardous Waste" tag provided by your institution's EHS
department.

e The label must include:

o

The full chemical name: "123C4 (EphA4 Agonist)"

o

All components of a liquid mixture, including solvents and buffers, with estimated
percentages.

The date accumulation started.

o

[¢]

The specific hazards (e.g., "Potentially Biologically Active," "Toxic").
Step 2: Waste Accumulation and Storage

o Waste must be accumulated at or near the point of generation in a designated Satellite
Accumulation Area (SAA).

» Keep waste containers securely closed at all times, except when adding waste.

» Store liquid waste containers in secondary containment (e.g., a chemical-resistant tray or
bin) to contain any potential leaks.

¢ Segregate incompatible waste streams. For example, do not store acidic waste with basic
waste, or oxidizing waste with flammable organic solvents.

Step 3: Decontamination of Labware
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» Reusable Glassware: Submerge contaminated glassware in a suitable cleaning solution
(e.g., a detergent specifically for lab use or a base bath). After soaking, wash thoroughly, and
rinse with deionized water.

o Disposable Items: All disposable items (pipette tips, gloves, etc.) that have come into contact
with 123C4 must be collected as solid hazardous waste.

Step 4: Disposal of "Empty" Primary Containers

e An "empty" container that held a potentially hazardous substance like 123C4 is not truly
empty and must be decontaminated before disposal.

» Triple-rinse the container with a solvent capable of dissolving 123C4. This rinsate is
considered hazardous waste and must be collected in the appropriate liquid waste container.

« After triple-rinsing, deface or remove the original label and dispose of the container in the
appropriate solid waste stream (e.g., broken glass box).

Step 5: Arranging for Waste Pickup

¢ Once a waste container is full (typically around 90% capacity) or has been in accumulation
for the maximum time allowed by institutional policy (often 90-120 days), arrange for pickup
by your institution's EHS department.

» Follow your institution's specific procedures for requesting a hazardous waste collection.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of waste
associated with the research compound 123C4.
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Waste Generation & Segregation

Generation of 123C4 Waste
(Solid, Liquid, Consumables)

:

Segregate Waste by Type:
- Solid
- Liquid (Aqueous/Solvent)
- Contaminated Sharps/Labware

Container Management

Select Appropriate, Compatible
Waste Container

:

Affix 'Hazardous Waste' Label
- List all constituents
- Date accumulation start

l

Keep Container Closed
Except When Adding Waste

Storage & Disposal

Store in Designated
Satellite Accumulation Area (SAA)
with Secondary Containment

Container Full or
Time Limit Reached?

Request Pickup by
Environmental Health & Safety (EHS)

EHS Transports for
Licensed Final Disposal
(e.g., Incineration)

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 123C4 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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